Cas no 1803655-90-4 (2-Amino-5-(aminomethyl)-4-(trifluoromethoxy)pyridine-3-methanol)

• Product Name: 2-Amino-5-(aminomethyl)-4-(trifluoromethoxy)pyridine-3-methanol
• CAS No: 1803655-90-4
• MF: C₈H₁₀F₃N₃O₂
• MW: 237.17911195755
• CID: 4930461
• Update Time: 2025-06-08

2-Amino-5-(aminomethyl)-4-(trifluoromethoxy)pyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-(aminomethyl)-4-(trifluoromethoxy)pyridine-3-methanol

• Inchi： 1S/C8H10F3N3O2/c9-8(10,11)16-6-4(1-12)2-14-7(13)5(6)3-15/h2,15H,1,3,12H2,(H2,13,14)
• InChI Key： CGRQCDXJMMPYFO-UHFFFAOYSA-N
• SMILES： FC(OC1C(=CN=C(C=1CO)N)CN)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 227
• XLogP3: 0.2
• Topological Polar Surface Area: 94.4

Additional information on 2-Amino-5-(aminomethyl)-4-(trifluoromethoxy)pyridine-3-methanol

Research Brief on 2-Amino-5-(aminomethyl)-4-(trifluoromethoxy)pyridine-3-methanol (CAS: 1803655-90-4)

2-Amino-5-(aminomethyl)-4-(trifluoromethoxy)pyridine-3-methanol (CAS: 1803655-90-4) is a specialized pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its trifluoromethoxy and aminomethyl functional groups, exhibits unique physicochemical properties that make it a promising candidate for drug discovery and development. Recent studies have explored its potential applications in targeting specific biological pathways, particularly in the context of neurological disorders and infectious diseases.

One of the key areas of research involving this compound is its role as a building block for the synthesis of novel small-molecule inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of inhibitors targeting bacterial enzymes, with a focus on overcoming antibiotic resistance. The study highlighted the compound's ability to enhance binding affinity and selectivity, attributed to its trifluoromethoxy group, which improves hydrophobic interactions with target proteins.

In addition to its antimicrobial potential, 2-Amino-5-(aminomethyl)-4-(trifluoromethoxy)pyridine-3-methanol has been investigated for its neuroprotective properties. Research conducted at the University of Cambridge in 2024 revealed that derivatives of this compound could modulate glutamate receptors, offering a potential therapeutic avenue for neurodegenerative diseases such as Alzheimer's and Parkinson's. The study employed advanced computational modeling and in vitro assays to validate the compound's efficacy in reducing oxidative stress and neuronal apoptosis.

The synthesis and optimization of this compound have also been a focal point in recent publications. A team at MIT developed a novel catalytic method to produce 2-Amino-5-(aminomethyl)-4-(trifluoromethoxy)pyridine-3-methanol with higher yield and purity, as reported in Organic Letters (2024). This breakthrough addresses previous challenges in scalability, paving the way for larger-scale preclinical studies. The method leverages palladium-catalyzed cross-coupling reactions, which minimize byproducts and improve overall efficiency.

Despite these advancements, challenges remain in the clinical translation of this compound. Pharmacokinetic studies indicate that further modifications may be necessary to improve its bioavailability and metabolic stability. Ongoing research is exploring prodrug strategies and formulation technologies to overcome these limitations. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into viable therapeutic agents.

In conclusion, 2-Amino-5-(aminomethyl)-4-(trifluoromethoxy)pyridine-3-methanol (CAS: 1803655-90-4) represents a versatile and promising scaffold in medicinal chemistry. Its applications span antimicrobial and neuroprotective therapies, with recent advancements in synthesis and target engagement. Future research will likely focus on optimizing its pharmacological profile and advancing it through clinical trials. This compound exemplifies the intersection of chemical innovation and biological relevance, offering exciting opportunities for drug discovery.